Cas no 2172620-16-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-fluorobenzoic acid
• CAS No: 2172620-16-3
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6378821
• PubChem ID: 165823696
• Update Time: 2025-05-30

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-fluorobenzoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-4-fluorobenzoic acid
• EN300-1530173
• 2172620-16-3

• Inchi： 1S/C27H23FN2O5/c1-16(25(31)30-24-14-17(28)10-11-22(24)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,14,23H,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b16-12+
• InChI Key： QGMWRHRKZLCAJK-FOWTUZBSSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-fluorobenzoic acid

Chemical Compound CAS No 2172620-16-3: 2,4-{(9H-Fluoren-9-yl)methoxycarbonylamino}-2-methylbut-2-enamido-4-fluorobenzoic Acid

The chemical compound with CAS No 2172620-16-3, known as 2,4-{(9H-fluoren-9-yl)methoxycarbonylamino}-2-methylbut-2-enamido-4-fluorobenzoic acid, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutenamido moiety, and a fluorobenzoic acid component. The integration of these functional groups makes it a versatile building block for advanced chemical research and development.

Recent studies have highlighted the importance of such compounds in drug discovery and peptide synthesis. The Fmoc group is particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as an excellent protecting group for amino acids. This functionality enhances the stability and specificity of peptide chains during synthesis, making it a cornerstone in modern medicinal chemistry.

The methylbutenamido moiety within the molecule contributes to its unique reactivity and selectivity in biochemical reactions. Researchers have demonstrated that this group can participate in various catalytic processes, including enamine catalysis and organocatalytic transformations, further expanding its utility in organic synthesis.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. Its fluorobenzoic acid component plays a critical role in modulating the pharmacokinetic properties of the molecule, such as bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. These studies have revealed potential applications in enzyme inhibition and receptor modulation, paving the way for its use in drug design.

The synthesis of CAS No 2172620-16-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the Fmoc group requires precise control over reaction conditions to ensure high yields and purity. Similarly, the construction of the methylbutenamido fragment demands expertise in stereochemistry and regioselectivity.

In conclusion, CAS No 2172620-16-3 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and medicine.